Cas no 2168179-82-4 (4-(3-methylphenyl)bicyclo2.1.1hexan-2-one)

• Product Name: 4-(3-methylphenyl)bicyclo2.1.1hexan-2-one
• CAS No: 2168179-82-4
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5881387
• PubChem ID: 165532488
• Update Time: 2025-11-01

4-(3-methylphenyl)bicyclo2.1.1hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)bicyclo2.1.1hexan-2-one
• EN300-1572809
• 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one
• 2168179-82-4

• Inchi： 1S/C13H14O/c1-9-3-2-4-11(5-9)13-6-10(7-13)12(14)8-13/h2-5,10H,6-8H2,1H3
• InChI Key： IGXAVAVZVITPFU-UHFFFAOYSA-N
• SMILES： O=C1CC2(C3C=CC=C(C)C=3)CC1C2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(3-methylphenyl)bicyclo2.1.1hexan-2-one

Introduction to 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168179-82-4)

4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168179-82-4) is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bicyclic framework and substituted phenyl group, exhibits a range of interesting properties that make it a valuable subject of study for both academic and industrial researchers.

The molecular structure of 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one is composed of a bicyclo[2.1.1]hexane ring system fused with a 3-methylphenyl group at the 4-position. The bicyclic structure provides rigidity and conformational constraints, which can influence the compound's biological activity and pharmacological properties. The presence of the methyl group on the phenyl ring further modulates the electronic and steric properties of the molecule, making it an attractive candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one in several areas of research. One notable application is in the development of new therapeutic agents for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The rigid structure of the compound allows for precise interactions with target proteins, potentially leading to improved selectivity and efficacy compared to more flexible molecules.

In addition to its potential as a therapeutic agent, 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one has also been explored for its use in organic synthesis as a building block for more complex molecules. Its unique structure provides a versatile platform for functionalization, enabling chemists to introduce various substituents to tailor the compound's properties for specific applications.

The synthesis of 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one has been reported using several methods, including transition-metal-catalyzed reactions and organocatalytic approaches. These synthetic routes not only provide access to the target compound but also offer insights into the reactivity and stability of the bicyclic framework under different reaction conditions.

In terms of biological activity, preliminary studies have shown that 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one exhibits promising inhibitory effects on certain enzymes involved in neurodegenerative pathways. For instance, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are key players in Alzheimer's disease pathology.

Furthermore, computational studies have provided valuable insights into the binding modes and interactions of 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one with target proteins. Molecular docking simulations suggest that the compound can form stable complexes with BACE1 through hydrogen bonding and hydrophobic interactions, which may contribute to its inhibitory activity.

The potential applications of 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one extend beyond neurodegenerative diseases. Researchers are also investigating its use as a scaffold for developing new materials with unique optical and electronic properties. The rigid bicyclic structure can serve as a robust platform for designing molecules with tailored functionalities, making it an attractive candidate for applications in organic electronics and photonics.

In conclusion, 4-(3-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168179-82-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and promising biological activities make it an exciting area of research for scientists aiming to develop new therapeutic agents and advanced materials.